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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Cobalt-60 (°°Co) as a
gamma radiation source in industrial radiography. This document includes detailed protocols for
radiographic inspection, quantitative data for experimental planning, and safety procedures to
ensure the safe and effective use of this technology.

Introduction to Cobalt-60 in Industrial Radiography

Cobalt-60 is a synthetic radioisotope that is a primary source of gamma rays for industrial
radiography, a non-destructive testing (NDT) method.[1][2] This technique is crucial for
inspecting the internal structure of materials to identify flaws such as cracks, voids, and
inclusions without altering the part itself.[2] Due to its high-energy gamma emissions and
significant penetration capabilities, °°Co is particularly well-suited for examining dense and
thick materials.[1][2]

The primary advantages of using ¢°Co in industrial radiography include its high penetration
power, portability of the equipment, and independence from an electrical power supply, making
it ideal for fieldwork.[2] However, as a radioactive source, it cannot be turned off and requires
stringent safety protocols for handling and storage.

Properties of Cobalt-60
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Cobalt-60 is produced by the neutron activation of stable Cobalt-59. It decays via beta
emission to a stable isotope of Nickel-60, releasing two high-energy gamma rays in the

process.
Property Value
Half-life 5.271 years
Gamma Ray Energies 1.17 MeV and 1.33 MeV
Beta Particle Energy (max) 0.318 MeV
Typical Source Activity 1 to 100 Curies (Ci)

Comparison with Other Industrial Radiography
Sources

Cobalt-60 is often compared with another common gamma source, Iridium-192 (*2Ir), as well
as with X-ray generators. The choice of source depends on the specific application, including
the material and thickness of the object being inspected.

Feature Cobalt-60 (5°Co) Iridium-192 (*92Ir) X-ray Generator
High (1.17 & 1.33 Medium (0.31, 0.47, _
Energy Variable
MeV) 0.60 MeV)
) High (Steel: ~40-200 Medium (Steel: ~10- )
Penetration Variable
mm) 70 mm)
Half-life 5.271 years 74 days Not Applicable
Portability Good Excellent Limited
Power Requirement None None Yes
Shielding ) ]
High Moderate Variable

Requirement

Experimental Protocols
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The following protocols are based on established standards such as ASTM E1742 and ISO
5579 for radiographic examination.[3][4][5][6][7][8][9]

Pre-Inspection Justification and Planning

Before any radiographic procedure, a thorough justification and planning process must be
undertaken to ensure the necessity and safety of the inspection.

Caption: Workflow for the justification of industrial radiography.

Radiographic Inspection Protocol

This protocol outlines the key steps for conducting a radiographic inspection using a Cobalt-60
source.

Objective: To produce a high-quality radiograph for the detection of internal flaws.

Materials and Equipment:

Cobalt-60 source in a shielded exposure device (camera)

e Survey meter

o Dosimeters (personal and area monitors)

» Radiographic film and cassettes with lead intensifying screens
¢ Image Quality Indicators (1QIs)

e Lead markers for identification

e Warning signs and barricades

» Film processing equipment and chemicals

Densitometer

Procedure:
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e Area Setup and Safety:

o

Transport the °Co source to the inspection site in its approved shipping container.

o Establish a controlled area with barricades and warning signs to prevent unauthorized
entry. The boundary of this area should be set where the radiation dose rate is below the
regulatory limit (e.g., 2 mR/hr).

o Perform a pre-exposure survey of the area with a calibrated survey meter to establish
background radiation levels.

o Ensure all personnel are equipped with personal dosimeters.

e Object and Film Preparation:

[¢]

Prepare the surface of the object to be inspected.

[e]

Place the radiographic film cassette on the side of the object opposite to where the source
will be positioned.

[e]

Place an Image Quality Indicator (IQI) on the object in the area of interest, on the source
side if possible.

[e]

Affix lead markers to identify the radiograph with the object, date, and other relevant
information.

e Exposure Calculation:

o Determine the required exposure time based on the following factors:

Source activity (in Curies or Becquerels)

Source-to-film distance (SFD)

Material and thickness of the object

Film type and desired film density
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o Utilize an exposure calculator or the following formula as a guide: Exposure Time = (Film
Factor * SFD?) / (Source Activity * Exposure Constant)

e Exposure:

[¢]

Position the ¢°Co source at the calculated SFD and in the correct orientation to the object.

[e]

Clear all personnel from the controlled area.

o

Using the remote crank-out mechanism, expose the source for the calculated time.

[¢]

Continuously monitor the area with a survey meter during the exposure.

[¢]

At the end of the exposure time, retract the source back into its shielded container.
e Post-Exposure Procedures:
o Survey the exposure device to confirm that the source is fully retracted and shielded.
o Remove the film cassette from the object.
o Dismantle the controlled area once it is confirmed to be safe.
e Film Processing and Interpretation:
o Process the exposed film in a darkroom according to the manufacturer's instructions.

o Measure the film density using a densitometer to ensure it is within the acceptable range
(typically 2.0 to 4.0).

o Interpret the radiograph to identify any indications of defects, referencing the 1QI to confirm
sensitivity.

Caption: General workflow for radiographic inspection using Cobalt-60.

Quantitative Data
Shielding Requirements
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Adequate shielding is critical for radiation safety. The thickness of the shielding material

required to reduce the radiation intensity is often expressed in terms of Half-Value Layers

(HVL) or Tenth-Value Layers (TVL).

Material Density (g/lcm?) HVL for 6°Co (cm) TVL for ¢°Co (cm)
Lead 11.35 1.2 4.0

Steel 7.87 2.1 6.9

Concrete 2.35 6.0 20.0

Depleted Uranium 19.1 0.6 2.0

Note: These are approximate values and may vary slightly depending on the specific

composition of the material.

Exposure Chart for Steel

This chart provides approximate exposure times for radiographing steel with Cobalt-60 to

achieve a film density of 2.0 on Class Il film at a source-to-film distance of 100 cm.

Steel Thickness (mm)

Exposure (Curie-minutes)

40 60
50 120
60 240
75 600
100 1800
150 9000
200 36000

To calculate the exposure time in minutes, divide the Curie-minutes value by the activity of the

source in Curies.
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Safety Protocols and Emergency Procedures

Strict adherence to safety protocols is mandatory when working with Cobalt-60.

Key Safety Principles (ALARA)

All procedures should follow the ALARA (As Low As Reasonably Achievable) principle, which
involves minimizing radiation dose through:

o Time: Minimize the time spent near the radiation source.
e Distance: Maximize the distance from the radiation source.

» Shielding: Use appropriate shielding materials between the source and personnel.

Emergency Procedures

In the event of an emergency, such as the source failing to retract into its shielded container,
the following steps should be taken:

o Evacuate: Immediately evacuate the controlled area.
e Secure: Secure the area to prevent unauthorized entry.
e Survey: Use a survey meter to determine the location and intensity of the radiation field.

» Notify: Notify the Radiation Safety Officer (RSO) and other designated emergency contacts
immediately.

e Do Not Approach: Do not approach the unshielded source unless you are a trained
emergency responder with a specific plan and the necessary equipment.
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Caption: Emergency response workflow for a radiographic source incident.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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industrial-radiography]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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